Cas no 1501032-62-7 (1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone)

• Product Name: 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone
• CAS No: 1501032-62-7
• MF: C₁₄H₁₁FO
• MW: 214.23
• CID: 5075993
• Update Time: 2026-03-01

1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone

• Inchi： 1S/C14H11FO/c1-10(16)12-7-8-14(15)13(9-12)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XABDYUNFOYWVGH-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CC(F)=C(C2=CC=CC=C2)C=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone

Comprehensive Overview of 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone (CAS No. 1501032-62-7)

1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone, with the CAS number 1501032-62-7, is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to as 6-fluoro-3-acetylbiphenyl, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the fluoro-substituted biphenyl backbone and acetyl functional group, make it a versatile building block for drug discovery and organic synthesis.

In recent years, the demand for fluorinated organic compounds like 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, as the fluoro substituent can improve blood-brain barrier penetration. The compound's molecular weight (228.25 g/mol) and lipophilic nature make it suitable for designing small-molecule therapeutics targeting neurological disorders.

The synthesis of CAS 1501032-62-7 typically involves cross-coupling reactions between appropriately substituted phenyl precursors, followed by Friedel-Crafts acylation. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. Analytical characterization of this compound is commonly performed using HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity.

From a commercial perspective, 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone has seen increasing demand from contract research organizations (CROs) and pharmaceutical companies engaged in medicinal chemistry projects. The global market for fluorinated pharmaceutical intermediates is projected to grow substantially, driven by the development of next-generation therapeutics and personalized medicine approaches. Quality control specifications for this compound typically require ≥98% purity, with strict limits on residual solvents and heavy metal contaminants.

In material science applications, the biphenyl core structure of 1501032-62-7 contributes to interesting photophysical properties, making it potentially valuable for organic electronic devices. Researchers are investigating its incorporation into liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where the fluoro substitution can modulate electronic characteristics. The compound's thermal stability and crystallinity are also subjects of ongoing study for advanced material applications.

Safety considerations for handling 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage conditions typically suggest protection from moisture and light at room temperature, with stability data indicating good shelf life under proper conditions.

The future research directions for CAS 1501032-62-7 include exploration of its structure-activity relationships in medicinal chemistry and further optimization of its synthetic routes for industrial-scale production. With the pharmaceutical industry's growing focus on fluorine-containing drugs, this compound is likely to remain an important chemical building block for years to come. Ongoing studies are examining its potential as a precursor for kinase inhibitors and other targeted therapies in oncology and inflammatory diseases.

For researchers seeking high-purity 1-(6-Fluoro-[1,1'-biphenyl]-3-yl)ethanone, several specialty chemical suppliers offer the material with comprehensive analytical certificates. The pricing varies based on quantity and purity grade, with custom synthesis options available for modified derivatives. Recent publications in peer-reviewed journals have described novel applications of this compound, contributing to its growing reputation as a valuable research chemical in both academic and industrial settings.